Cas no 1795458-06-8 (2-Pyridinyl[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone)
2-Pyridinyl[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone is a heterocyclic compound featuring a pyridine and pyrrolidine core linked by a methanone group, with a 1,2,3-triazole substituent. This structure imparts versatility in pharmaceutical and agrochemical applications, particularly as a key intermediate in the synthesis of biologically active molecules. Its triazole moiety enhances binding affinity in target interactions, while the pyridine and pyrrolidine rings contribute to stability and solubility. The compound is valued for its potential in drug discovery, particularly in kinase inhibition and antimicrobial research, due to its well-defined reactivity and compatibility with further functionalization. Suitable for controlled synthetic modifications, it offers a robust scaffold for developing novel therapeutic agents.
1795458-06-8 structure
Product Name:2-Pyridinyl[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone
CAS No:1795458-06-8
MF:C12H13N5O
MW:243.264521360397
CID:5369183
Update Time:2025-05-27
2-Pyridinyl[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone Chemical and Physical Properties
Names and Identifiers
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- 2-Pyridinyl[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone
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- Inchi: 1S/C12H13N5O/c18-12(11-3-1-2-5-13-11)16-7-4-10(9-16)17-8-6-14-15-17/h1-3,5-6,8,10H,4,7,9H2
- InChI Key: OVMVXHZLWHQXLV-UHFFFAOYSA-N
- SMILES: C(C1=NC=CC=C1)(N1CCC(N2C=CN=N2)C1)=O
Computed Properties
- Exact Mass: 243.112
- Monoisotopic Mass: 243.112
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.9A^2
Experimental Properties
- Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 479.6±55.0 °C(Predicted)
- pka: 2.64±0.10(Predicted)
2-Pyridinyl[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6471-5012-2μmol |
2-[3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl]pyridine |
1795458-06-8 | 90%+ | 2μl |
$85.5 | 2023-04-25 | |
| Life Chemicals | F6471-5012-5μmol |
2-[3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl]pyridine |
1795458-06-8 | 90%+ | 5μl |
$94.5 | 2023-04-25 | |
| Life Chemicals | F6471-5012-10μmol |
2-[3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl]pyridine |
1795458-06-8 | 90%+ | 10μl |
$103.5 | 2023-04-25 | |
| Life Chemicals | F6471-5012-20μmol |
2-[3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl]pyridine |
1795458-06-8 | 90%+ | 20μl |
$118.5 | 2023-04-25 | |
| Life Chemicals | F6471-5012-1mg |
2-[3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl]pyridine |
1795458-06-8 | 90%+ | 1mg |
$81.0 | 2023-04-25 | |
| Life Chemicals | F6471-5012-2mg |
2-[3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl]pyridine |
1795458-06-8 | 90%+ | 2mg |
$88.5 | 2023-04-25 | |
| Life Chemicals | F6471-5012-3mg |
2-[3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl]pyridine |
1795458-06-8 | 90%+ | 3mg |
$94.5 | 2023-04-25 | |
| Life Chemicals | F6471-5012-4mg |
2-[3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl]pyridine |
1795458-06-8 | 90%+ | 4mg |
$99.0 | 2023-04-25 | |
| Life Chemicals | F6471-5012-5mg |
2-[3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl]pyridine |
1795458-06-8 | 90%+ | 5mg |
$103.5 | 2023-04-25 | |
| Life Chemicals | F6471-5012-10mg |
2-[3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl]pyridine |
1795458-06-8 | 90%+ | 10mg |
$118.5 | 2023-04-25 |
2-Pyridinyl[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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